Cas no 6528-58-1 (C.I. Direct Brown 175)

• Product Name: C.I. Direct Brown 175
• CAS No: 6528-58-1
• MF: C₃₁H₂₂N₇NaO₈S
• MW: 675.603255748749
• CID: 1685022
• Update Time: 2022-07-25

C.I. Direct Brown 175 Chemical and Physical Properties

Names and Identifiers

• C.I. Direct Brown 175
• 2-Hydroxy-5-[[4'-[[2,6-dihydroxy-3-[[2-hydroxy-5-(aminosulfonyl)phenyl]azo]phenyl]azo]-1,1'-biphenyl-4-yl]azo]benzoic acid sodium salt
• C.I.30150
• C.I.Direct Brown 175
• C.I.Direct Brown 175:C.I.30150
• Direct Brown 175

• Inchi： 1S/C31H23N7O8S.Na/c32-47(45,46)22-10-13-27(40)25(16-22)37-36-24-11-14-28(41)29(30(24)42)38-34-20-7-3-18(4-8-20)17-1-5-19(6-2-17)33-35-21-9-12-26(39)23(15-21)31(43)44;/h1-16,39-42H,(H,43,44)(H2,32,45,46);/q;+1/p-1/b35-33+,37-36+,38-34+;
• InChI Key： AYQFLDXFXMCRPI-UVQLYAOKSA-M
• SMILES： [Na+].C([O-])(=O)C1=CC(/N=N/C2=CC=C(C3=CC=C(/N=N/C4=C(O)C=CC(/N=N/C5=CC(S(N)(=O)=O)=CC=C5O)=C4O)C=C3)C=C2)=CC=C1O